Cas no 1259929-68-4 (2-(Trifluoromethyl)-6-vinylpyridine hydrochloride)

• Product Name: 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride
• CAS No: 1259929-68-4
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 2176111
• PubChem ID: 73424747
• Update Time: 2025-05-19

2-(Trifluoromethyl)-6-vinylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride
• 2-ethenyl-6-(trifluoromethyl)pyridine
• 1259929-68-4
• 2-ethenyl-6-(trifluoromethyl)pyridine;hydrochloride
• 2-(Trifluoromethyl)-6-vinylpyridinehydrochloride
• AKOS027338833
• 2-(TRIFLUOROMETHYL)-6-VINYLPYRIDINE HCL
• AS-36186
• MFCD27991357
• DB-239395
• 1983896-31-6

• Inchi： 1S/C8H6F3N.ClH/c1-2-6-4-3-5-7(12-6)8(9,10)11;/h2-5H,1H2;1H
• InChI Key： KANBRSHCESCDJC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=C(C=C)N=1)(F)F

Computed Properties

• Exact Mass: 209.0219114Da
• Monoisotopic Mass: 209.0219114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride

Introduction to 2-(Trifluoromethyl)-6-vinylpyridine Hydrochloride (CAS No. 1259929-68-4)

2-(Trifluoromethyl)-6-vinylpyridine hydrochloride (CAS No. 1259929-68-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a trifluoromethyl group and a vinyl substituent on a pyridine ring, making it an attractive candidate for various synthetic and biological studies.

The chemical structure of 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride is defined by its molecular formula, C₉H₈F₃N·HCl, and its molecular weight of approximately 231.61 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its reactivity and stability in various chemical reactions. The vinyl substituent, on the other hand, provides a reactive site for further functionalization, making this compound a valuable building block in organic synthesis.

In recent years, 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride has gained considerable attention due to its potential applications in the development of novel pharmaceuticals. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug molecules, while the vinyl substituent can be used to introduce additional functional groups that enhance the pharmacological properties of the final product. This combination makes 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride an ideal starting material for the synthesis of drugs targeting various diseases.

One of the key areas where 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride has shown promise is in the development of anticancer agents. Recent studies have demonstrated that compounds derived from this structure exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride showed significant inhibition of tumor growth in both in vitro and in vivo models. These findings highlight the potential of this compound as a lead structure for the development of new anticancer drugs.

Beyond oncology, 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride has also been explored for its use in the treatment of neurological disorders. The unique electronic properties of the trifluoromethyl group can influence receptor binding and signaling pathways, making it a valuable tool in the design of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research in this area is still in its early stages, but preliminary results are promising.

In addition to its medicinal applications, 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride has found use in other areas of chemical research. Its reactivity and stability make it an excellent ligand for metal-catalyzed reactions, particularly those involving palladium and nickel catalysts. These reactions are crucial for the synthesis of complex organic molecules and have wide-ranging applications in materials science and industrial chemistry.

The synthesis of 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride typically involves several steps, including the introduction of the trifluoromethyl group and the vinyl substituent onto a pyridine ring. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-chloro-6-vinylpyridine with triflic acid followed by treatment with hydrogen chloride gas to form the final product. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride, such as its melting point, boiling point, and solubility, are important considerations for both synthetic chemists and pharmaceutical researchers. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in common organic solvents makes it easy to work with in various synthetic protocols.

In conclusion, 2-(Trifluoromethyl)-6-vinylpyridine hydrochloride (CAS No. 1259929-68-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for developing novel drugs with improved therapeutic properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical and biological sciences.